Cas no 898777-43-0 (4'-Azetidinomethyl-2-cyanobenzophenone)

• Product Name: 4'-Azetidinomethyl-2-cyanobenzophenone
• CAS No: 898777-43-0
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• MDL: MFCD03841559
• CID: 994215
• PubChem ID: 24724390
• Update Time: 2025-04-20

4'-Azetidinomethyl-2-cyanobenzophenone Chemical and Physical Properties

Names and Identifiers

• 2-[4-(azetidin-1-ylmethyl)benzoyl]benzonitrile
• 4'-AZETIDINOMETHYL-2-CYANOBENZOPHENONE
• 4'-AZETIDIN-1-YLMETHYL-2-CYANOBENZOPHENONE
• SB51574
• MFCD03841559
• 898777-43-0
• 2-(4-(Azetidin-1-ylmethyl)benzoyl)benzonitrile
• 2-{4-[(Azetidin-1-yl)methyl]benzoyl}benzonitrile
• AKOS016019749
• DTXSID20642789
• 4'-Azetidinomethyl-2-cyanobenzophenone

• MDL： MFCD03841559
• Inchi： 1S/C18H16N2O/c19-12-16-4-1-2-5-17(16)18(21)15-8-6-14(7-9-15)13-20-10-3-11-20/h1-2,4-9H,3,10-11,13H2
• InChI Key： QUBHTRGESNNQRC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C#N)C1C=CC(=CC=1)CN1CCC1

Computed Properties

• Exact Mass: 276.12600
• Monoisotopic Mass: 276.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 2.93288

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones